5-Phenethyl-thiazole-4-carboxylic acid methyl ester

• CAS No.: 710348-77-9
• Molecular Formula: C13H13NO2S
• Molecular Weight: 247.31 g/mol
• IUPAC Name: methyl 5-(2-phenylethyl)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C13H13NO2S/c1-16-13(15)12-11(17-9-14-12)8-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key: JPFKOHOASLHHMG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=N1)CCC2=CC=CC=C2

Description

5-Phenethyl-thiazole-4-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C13H13NO2S and its molecular weight is 247.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reflux one equiv of 2-amino-5-phenethyl-thiazole-4-carboxylic acid methyl ester and 3 equiv of isoamyl nitrite in THF (0.13M) for 3 h. Evaporate volatile components to give 55% yield of title compound. BPLC (GRAD80-100M) t=2.410 (99%). MS (APCI): 248 (M+1).